2-(1,3-Dioxoisoindol-2-yl)ethyl 2-ethyl-3-methylquinoline-4-carboxylate
Overview
Description
The compound “2-(1,3-Dioxoisoindol-2-yl)ethyl 2-ethyl-3-methylquinoline-4-carboxylate” seems to be a complex organic molecule. It likely contains two main fragments: a phthalimide fragment and a quinoline fragment . The phthalimide fragments are almost planar and make a dihedral angle .
Molecular Structure Analysis
In the molecule of a similar compound, the phthalimide fragments are almost planar, with r.m.s. deviations of 0.018 and 0.020 Å, and make a dihedral angle of 53.64 (3)° . The molecular and crystal structures are stabilized by weak intermolecular C—H O, C—H π and C=O π [2.883 (1) Å] interactions and aromatic π–π stacking interactions with a centroid–centroid distance of 3.6189 (7) Å .
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)ethyl 2-ethyl-3-methylquinoline-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O4/c1-3-18-14(2)20(17-10-6-7-11-19(17)24-18)23(28)29-13-12-25-21(26)15-8-4-5-9-16(15)22(25)27/h4-11H,3,12-13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXWFLONREZZWMR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC=C2C(=C1C)C(=O)OCCN3C(=O)C4=CC=CC=C4C3=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Dioxoisoindol-2-yl)ethyl 2-ethyl-3-methylquinoline-4-carboxylate | |
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